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5-Octyl D-Glutamate 5-Octyl D-Glutamate While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate (Item No. 16107) or 5-octyl α-ketoglutarate.
Brand Name: Vulcanchem
CAS No.: 149332-65-0
VCID: VC0031405
InChI: InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)/t11-/m1/s1
SMILES: CCCCCCCCOC(=O)CCC(C(=O)O)N
Molecular Formula: C13H25NO4
Molecular Weight: 259.346

5-Octyl D-Glutamate

CAS No.: 149332-65-0

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VCID: VC0031405

Molecular Formula: C13H25NO4

Molecular Weight: 259.346

5-Octyl D-Glutamate - 149332-65-0

CAS No. 149332-65-0
Product Name 5-Octyl D-Glutamate
Molecular Formula C13H25NO4
Molecular Weight 259.346
IUPAC Name (2R)-2-amino-5-octoxy-5-oxopentanoic acid
Standard InChI InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)/t11-/m1/s1
Standard InChIKey UCDDOKSXLQWTOD-LLVKDONJSA-N
SMILES CCCCCCCCOC(=O)CCC(C(=O)O)N
Appearance Assay:≥98%A crystalline solid
Description While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl D-glutamate, also known as 5-octyl ester D-glutamate, is a stable, cell-permeable molecule that generates free D-glutamate upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic D-glutamate. This compound is useful in studies examining the cellular effects of 5-octyl L-glutamate (Item No. 16107) or 5-octyl α-ketoglutarate.
Synonyms D-Glutamic Acid 5-Octyl Ester;
PubChem Compound 98550174
Last Modified Nov 11 2021
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